2-[(2-Methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[(2-methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C15H19N3O/c1-12-6-2-4-8-17(12)11-13-10-15(19)18-9-5-3-7-14(18)16-13/h3,5,7,9-10,12H,2,4,6,8,11H2,1H3
• InChI Key: RXYUDDYOFWZAPU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=CC(=O)N3C=CC=CC3=N2
• Molecular Formula: C15H19N3O
• Molecular Weight: 257.33 g/mol

Description

2-[(2-Methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is a pyrido[1,2-a]pyrimidin-4-one derivative and has been synthesized using several methods.

Mechanism of Action

The mechanism of action of 2-[(2-Methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5). The compound has also been found to modulate the levels of certain neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2-Methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one exhibits several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The compound has also been shown to inhibit the proliferation of cancer cells and induce cell cycle arrest. In addition, it has been reported to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2-Methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one in lab experiments is its potent biological activity. The compound has been found to exhibit activity at low concentrations, making it a useful tool for studying various biological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[(2-Methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one. One area of interest is its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease. Further studies are needed to determine the compound's efficacy and safety in treating these conditions. Another area of research is the development of new synthesis methods for this compound that are more efficient and cost-effective. Additionally, the compound's potential applications in other fields such as agriculture and materials science should be explored.

Synthesis Methods

The synthesis of 2-[(2-Methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has been reported in several research studies. One of the most common methods involves the reaction of 2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one with 2-methylpiperidine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as acetonitrile or dimethylformamide. The resulting compound is then purified using column chromatography.

Scientific Research Applications

2-[(2-Methylpiperidin-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-viral activities. The compound has also been studied for its potential use as a therapeutic agent for neurological disorders such as Alzheimer's disease.